6-Cyclopropyl-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C14H14N4S
• Molecular Weight: 270.35 g/mol
• IUPAC Name: 6-cyclopropyl-3-(3,5-dimethylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H14N4S/c1-8-5-9(2)7-11(6-8)12-15-16-14-18(12)17-13(19-14)10-3-4-10/h5-7,10H,3-4H2,1-2H3
• InChI Key: WVCNIISNVICEAQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C2=NN=C3N2N=C(S3)C4CC4)C

Description

6-Cyclopropyl-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as CPT, is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-Cyclopropyl-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. This compound has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE-4), which are involved in inflammation and immune response. This compound has also been shown to activate the adenosine A2A receptor, which is involved in the regulation of neurotransmitter release in the brain.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including anti-inflammatory, analgesic, antitumor, and neuroprotective effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. This compound has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. In addition, this compound has been shown to protect neurons from oxidative stress and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

6-Cyclopropyl-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. This compound is also readily available from commercial sources, making it easily accessible for researchers. However, this compound has some limitations for lab experiments, including its relatively high cost and limited availability in large quantities.

Future Directions

There are several future directions for the research on 6-Cyclopropyl-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate the mechanism of action of this compound and its effects on various signaling pathways in cells. Another direction is to explore the potential applications of this compound in the treatment of other diseases, such as autoimmune diseases and metabolic disorders. Additionally, future research could focus on the development of novel materials based on this compound for applications in electronics, optics, and catalysis.
Conclusion
In conclusion, this compound is a heterocyclic compound that has shown promising results in various fields of scientific research. The synthesis method of this compound has been optimized to improve the yield and purity of the compound. This compound has potential applications in medicinal chemistry, pharmacology, and material science. The mechanism of action of this compound is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. This compound has various biochemical and physiological effects, including anti-inflammatory, analgesic, antitumor, and neuroprotective effects. This compound has several advantages for lab experiments, but also some limitations. There are several future directions for the research on this compound, including further investigation of its mechanism of action and potential applications in various fields.

Synthesis Methods

The synthesis of 6-Cyclopropyl-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3,5-dimethylphenyl hydrazine with 2-cyclopropyl-4,5-dihydro-1,3-thiazole-5-thione in the presence of triethylamine and carbon disulfide. The resulting product is then treated with sodium azide and acetic acid to obtain this compound. The synthesis method of this compound has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

6-Cyclopropyl-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, this compound has shown promising results in the treatment of cancer, inflammation, and infectious diseases. In pharmacology, this compound has been investigated for its effects on the central nervous system, cardiovascular system, and immune system. In material science, this compound has been used as a building block for the synthesis of novel materials with unique properties.